Methyl L-leucinate Methyl L-leucinate Methyl L-leucinate is the methyl ester of L-leucine. It is an alpha-amino acid ester, a methyl ester and a L-leucine derivative.
Brand Name: Vulcanchem
CAS No.: 2666-93-5
VCID: VC0010346
InChI: InChI=1S/C7H15NO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4,8H2,1-3H3/t6-/m0/s1
SMILES: CC(C)CC(C(=O)OC)N
Molecular Formula: C7H15NO2
Molecular Weight: 145.2 g/mol

Methyl L-leucinate

CAS No.: 2666-93-5

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VCID: VC0010346

Molecular Formula: C7H15NO2

Molecular Weight: 145.2 g/mol

Methyl L-leucinate - 2666-93-5

CAS No. 2666-93-5
Product Name Methyl L-leucinate
Molecular Formula C7H15NO2
Molecular Weight 145.2 g/mol
IUPAC Name methyl (2S)-2-amino-4-methylpentanoate
Standard InChI InChI=1S/C7H15NO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4,8H2,1-3H3/t6-/m0/s1
Standard InChIKey QVDXUKJJGUSGLS-LURJTMIESA-N
Isomeric SMILES CC(C)C[C@@H](C(=O)OC)N
SMILES CC(C)CC(C(=O)OC)N
Canonical SMILES CC(C)CC(C(=O)OC)N
Description Methyl L-leucinate is the methyl ester of L-leucine. It is an alpha-amino acid ester, a methyl ester and a L-leucine derivative.
Synonyms methyl L-leucinate;leucine methyl ester;L-METHYL-LEUCINE;(2S)-2-Amino-4-methylpentanoic acid methyl ester;(S)-2-Amino-4-methylvaleric acid methyl ester;Leucine methyl;L-Leucine methyl;(S)-Methyl 2-amino-4-methylpentanoate
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PubChem Compound 65105
Last Modified Nov 11 2021
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